Cas no 102667-92-5 (1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-ethenylphenyl)sulfonyl]oxime)
![1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-ethenylphenyl)sulfonyl]oxime structure](https://www.kuujia.com/scimg/cas/102667-92-5x500.png)
102667-92-5 structure
Product name:1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-ethenylphenyl)sulfonyl]oxime
CAS No:102667-92-5
MF:C18H17NO3S
MW:327.397483587265
CID:1136057
1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-ethenylphenyl)sulfonyl]oxime Chemical and Physical Properties
Names and Identifiers
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- 1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-ethenylphenyl)sulfonyl]oxime
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- Inchi: 1S/C18H17NO3S/c1-2-14-10-12-16(13-11-14)23(20,21)22-19-18-9-5-7-15-6-3-4-8-17(15)18/h2-4,6,8,10-13H,1,5,7,9H2
- InChI Key: ZABRNNRIQUZATQ-UHFFFAOYSA-N
- SMILES: C1(=NOS(C2=CC=C(C=C)C=C2)(=O)=O)C2=C(C=CC=C2)CCC1
Computed Properties
- Exact Mass: 327.093
- Monoisotopic Mass: 327.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 496.0±48.0 °C(Predicted)
1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-ethenylphenyl)sulfonyl]oxime Related Literature
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Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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Sruthi Ann Alex,N. Chandrasekaran,Amitava Mukherjee Anal. Methods, 2016,8, 2131-2137
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